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Compound of Interest

Compound Name: Go 6983

Cat. No.: B1684112 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents like Go 6983 is a critical component of laboratory safety and regulatory

compliance. This guide provides essential information for the safe handling and disposal of Go
6983, a potent pan-protein kinase C (PKC) inhibitor. Adherence to these procedures is vital to

protect laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before disposal, it is imperative to handle Go 6983 with appropriate personal protective

equipment (PPE). The Safety Data Sheet (SDS) specifies the following to minimize exposure

risks:

Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves and a lab coat.[1]

Respiratory Protection: Not typically required where adequate ventilation is available.[1]

In Case of Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Immediately wash off with soap and plenty of water.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[1]

Accidental spills should be contained and cleaned up by sweeping or shoveling the material

into a suitable, closed container for disposal.[1] Avoid generating dust.

Quantitative Data and Physical Properties
For safe handling and storage, it is important to be aware of the physical and chemical

properties of Go 6983.

Property Value Reference

Molecular Formula C₂₆H₂₆N₄O₃ [2]

Molecular Weight 442.51 g/mol [2][3]

Appearance Solid

Purity ≥98% (HPLC)

Storage Temperature Recommended at -20°C [4]

Incompatible Materials Strong oxidizing agents [1]

Hazardous Decomposition

Products

Under fire conditions: Carbon

oxides, Nitrogen oxides (NOx)
[1]

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of Go 6983 is to utilize a licensed professional

waste disposal service.[1] This ensures that the compound is managed in accordance with all

applicable federal, state, and local environmental regulations.

No specific experimental protocols for the in-lab neutralization or deactivation of Go 6983 were

identified in the available safety and research literature. Therefore, chemical treatment within

the laboratory is not advised.

The recommended disposal workflow is as follows:
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Collection of Waste:

Collect surplus or non-recyclable Go 6983 solid waste in a designated, clearly labeled,

and sealed container.

Contaminated materials, such as gloves, weighing papers, and pipette tips, should be

collected in the same manner as the unused product.[1]

Solutions of Go 6983 should be collected in a separate, sealed, and clearly labeled

container. Do not mix with other solvent waste unless compatible and permitted by your

institution's waste management guidelines.

Labeling and Storage:

Label the waste container with "Hazardous Waste" and the full chemical name: "3-[1-[3-

(Dimethylamino)propyl]-5-methoxy-1H-indol-3-yl]-4-(1H-indol-3-yl)-1H-pyrrole-2,5-dione"

or "Go 6983".

Indicate the approximate quantity of the waste.

Store the sealed container in a designated, secure, and well-ventilated satellite

accumulation area until collection.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste manifest and pickup requests.

For compounds with a similar chemical structure (pyrrole-2,5-dione), a potential disposal

method is to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[5] This should only be performed by a

licensed and qualified waste disposal facility.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Go 6983.
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Go 6983 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Go 6983 waste from the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1684112?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Go 6983, fostering a secure laboratory environment and upholding environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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